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Compound of Interest

Compound Name: 4-Octanone

Cat. No.: B1346966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-octanone, a

flammable liquid commonly used in research and development. Adherence to these guidelines

is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-octanone is presented below. This

information is critical for understanding its behavior and potential hazards.
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Property Value Source

CAS Number 589-63-9 [1][2][3]

Molecular Formula C8H16O [1][3]

Molecular Weight 128.21 g/mol [2][3][4]

Appearance
Colorless to light yellow/orange

clear liquid

Boiling Point 166 °C [2]

Flash Point 54 °C

Density 0.82 g/cm³ [2]

Refractive Index 1.4120-1.4150 [2]

Storage Temperature

Room temperature

(recommended <15°C in a

cool, dark place) or 2-8°C

[2]

Hazard Identification and Classification
4-Octanone is classified as a flammable liquid.[1][4] The primary hazard associated with this

chemical is its flammability.[4]

GHS Classification: Flammable liquids, Category 3.[1][4]

Signal Word: Warning.[1]

Hazard Statement: H226 Flammable liquid and vapor.[1]

While some reports indicate it may not meet GHS hazard criteria, the majority classify it as a

flammable liquid.[4] It may also be harmful in contact with skin and harmful to aquatic life with

long-lasting effects.[5]

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize the risks associated with 4-
octanone.

General Handling Precautions
A logical workflow for the safe handling of 4-octanone is outlined below.
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Workflow for Safe Handling of 4-Octanone

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Eye/Face Protection)

Ground and Bond Container
and Receiving Equipment

Use Non-Sparking Tools and
Explosion-Proof Equipment

Keep Away from Heat, Sparks,
Open Flames, and Hot Surfaces

Avoid Contact with Skin and Eyes

Avoid Inhalation of Vapors

Wash Hands Thoroughly After Handling

Click to download full resolution via product page

Caption: General workflow for handling 4-octanone safely.
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Key handling recommendations include:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[1][5][6]

Use non-sparking tools and explosion-proof equipment.[1][5][6]

Avoid contact with skin and eyes.[1]

Avoid breathing mist, gas, or vapors.[1]

Storage Conditions
Proper storage is critical to maintaining the stability and safety of 4-octanone.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep the container cool.[1]

Store away from incompatible materials and foodstuff containers.[1]

Keep away from sources of ignition.[5][6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-
octanone.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][7]

Skin Protection: Handle with gloves. Wear fire/flame resistant and impervious clothing.[1]

The selected protective gloves must satisfy the specifications of EU Directive 89/686/EEC

and the standard EN 374 derived from it.[1]
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[8]

First Aid Measures
In the event of exposure to 4-octanone, immediate and appropriate first aid is crucial.

First Aid Procedures for 4-Octanone Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

If Breathing is Difficult,
Give Oxygen

If Not Breathing,
Give Artificial Respiration

Consult a Doctor Immediately

Remove Contaminated Clothing
Immediately

Wash Off with Soap and
Plenty of Water

Consult a Doctor

Rinse with Pure Water for
at Least 15 Minutes

Consult a Doctor

Rinse Mouth with Water

Do NOT Induce Vomiting

Never Give Anything by Mouth
to an Unconscious Person

Call a Doctor or Poison
Control Center Immediately

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure to 4-octanone.

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately.[1] Wash off with soap

and plenty of water and consult a doctor.[1]
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In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water.[1] Do not induce vomiting.[1] Never give anything by

mouth to an unconscious person.[1][6][9] Call a doctor or Poison Control Center immediately.

[1]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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Spill Response Workflow for 4-Octanone

Remove All Sources of Ignition

Evacuate Personnel to Safe Areas

Ensure Adequate Ventilation

Wear Personal Protective Equipment
(Chemical Impermeable Gloves, etc.)

Prevent Further Spillage or Leakage
if Safe to Do So

Do Not Let Chemical Enter Drains

Contain and Collect Spill with
Inert Absorbent Material

Use Spark-Proof Tools and
Explosion-Proof Equipment

Place in Suitable, Closed Containers
for Disposal

Dispose of in Accordance with
Appropriate Laws and Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a 4-octanone spill.
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Personal Precautions: Use personal protective equipment, including chemical-impermeable

gloves.[1] Ensure adequate ventilation.[1] Remove all sources of ignition.[1][6] Evacuate

personnel to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not

let the chemical enter drains, as discharge into the environment must be avoided.[1]

Methods for Cleaning Up: Collect and arrange for disposal.[1] Keep the chemical in suitable,

closed containers for disposal.[1] Use spark-proof tools and explosion-proof equipment.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Vapors are heavier than air and may spread along floors, forming

explosive mixtures with air at elevated temperatures.[5]

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[1][6]

Toxicological Information
Detailed experimental protocols for the toxicological studies of 4-octanone are not readily

available in standard safety data sheets. Such information is typically found in specialized

toxicology literature. However, general toxicological effects are noted. It is classified as a

neurotoxin that can cause acute solvent syndrome.[4]

Note on Experimental Protocols: The determination of the toxicological properties of a chemical

like 4-octanone involves a series of standardized tests. These can include studies on acute

toxicity (oral, dermal, inhalation), skin and eye irritation/corrosion, sensitization, repeated dose

toxicity, mutagenicity, carcinogenicity, and reproductive toxicity. Each of these studies follows

specific, detailed protocols established by regulatory bodies such as the OECD (Organisation

for Economic Co-operation and Development) or the EPA (Environmental Protection Agency).

For instance, an acute oral toxicity study would typically involve administering the substance to

animals (e.g., rats) at various dose levels to determine the LD50 (the dose lethal to 50% of the

test population). These detailed methodologies are beyond the scope of a safety data sheet but

can be sourced from comprehensive toxicological databases or scientific literature.
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Disposal Considerations
Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

This guide is intended to provide essential safety and handling information for 4-octanone. It is

not exhaustive, and users should always consult the most current Safety Data Sheet (SDS)

provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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